Cas no 101001-60-9 (1H-Pyrrole-2-carbothioamide,1-ethyl-)

• Product Name: 1H-Pyrrole-2-carbothioamide,1-ethyl-
• CAS No: 101001-60-9
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 194778
• PubChem ID: 3063497
• Update Time: 2025-04-19

1H-Pyrrole-2-carbothioamide,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbothioamide,1-ethyl-
• 1H-pyrrole-2-carboxaldehyde, 1-ethyl-
• DTXSID10905890
• CS-0119125
• KHRNOOSECHSVSN-UHFFFAOYSA-N
• 1-Ethylpyrrole-2-carbothioamide
• SCHEMBL10504949
• 101001-60-9
• 1H-Pyrrole-2-carbothioamide, 1-ethyl-
• 1-Ethyl-1H-pyrrole-2-carbothioamide

• Inchi： 1S/C7H10N2S/c1-2-9-5-3-4-6(9)7(8)10/h3-5H,2H2,1H3,(H2,8,10)
• InChI Key： KHRNOOSECHSVSN-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CN1CC)N

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 154.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 279.1°Cat760mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.508
• PSA: 22